Cas no 25090-45-3 (Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-bromo-)
25090-45-3 structure
Product Name:Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-bromo-
CAS No:25090-45-3
MF:C7H9BrO2
MW:205.049161672592
CID:1420859
Update Time:2024-08-15
Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-bromo- Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-bromo-
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- Inchi: 1S/C7H9BrO2/c8-7-3-1-2-6(7,4-7)5(9)10/h1-4H2,(H,9,10)
- InChI Key: ZRNLPPOSCXECJV-UHFFFAOYSA-N
- SMILES: C12(C(O)=O)C(Br)(C1)CCC2
Computed Properties
- Exact Mass: 203.97857
Experimental Properties
- Density: 1.979±0.06 g/cm3(Predicted)
- Boiling Point: 289.2±23.0 °C(Predicted)
- PSA: 37.3
- pka: 4.14±0.23(Predicted)
Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-bromo- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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